Cas no 25070-72-8 (Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI))

Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI) structure
25070-72-8 structure
Product Name:Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI)
CAS No:25070-72-8
MF:C10H17NO2
MW:183.24748301506
CID:290950
PubChem ID:240400
Update Time:2025-04-19

Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamicacid, di-2-propenyl-, 1-methylethyl ester (9CI)
    • propan-2-yl N,N-di(prop-2-enyl)carbamate
    • NSC46571
    • DTXSID90947935
    • propan-2-yl diprop-2-en-1-ylcarbamate
    • 25070-72-8
    • SCHEMBL12588884
    • NSC-46571
    • Inchi: 1S/C10H17NO2/c1-5-7-11(8-6-2)10(12)13-9(3)4/h5-6,9H,1-2,7-8H2,3-4H3
    • InChI Key: FHODYUORLQTEQW-UHFFFAOYSA-N
    • SMILES: O(C(N(CC=C)CC=C)=O)C(C)C

Computed Properties

  • Exact Mass: 183.12600
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 2.20540
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